2-({4-[(Dipropylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid

• IUPAC Name: 2-[[4-(dipropylcarbamoyl)phenyl]carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C21H30N2O4/c1-3-13-23(14-4-2)20(25)15-9-11-16(12-10-15)22-19(24)17-7-5-6-8-18(17)21(26)27/h9-12,17-18H,3-8,13-14H2,1-2H3,(H,22,24)(H,26,27)
• InChI Key: JAECRSGGHKIPFZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)C1=CC=C(C=C1)NC(=O)C2CCCCC2C(=O)O
• Molecular Formula: C21H30N2O4
• Molecular Weight: 374.5 g/mol

Description

“2-({4-[(Dipropylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid” is a chemical compound with the CAS Number: 940226-06-2. It has a molecular weight of 374.48. The IUPAC name for this compound is 2-({4-[(dipropylamino)carbonyl]anilino}carbonyl)cyclohexanecarboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C21H30N2O4/c1-3-13-23(14-4-2)20(25)15-9-11-16(12-10-15)22-19(24)17-7-5-6-8-18(17)21(26)27/h9-12,17-18H,3-8,13-14H2,1-2H3,(H,22,24)(H,26,27). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Scientific Research Applications

Chemical Fixation of CO2

The compound has been studied for its potential in chemical fixation of CO2, a process that attracts significant attention for converting CO2 into value-added chemicals. Specifically, cyclization of aniline derivatives with CO2 to produce functionalized azoles has been highlighted as an attractive and straightforward protocol. This process has been noted for its potential in creating important natural and biologically active azole derivatives using CO2 as a C1 feedstock, offering an economically and environmentally friendly option for organic synthesis (Vessally et al., 2017).

Biocatalyst Inhibition by Carboxylic Acids

Another significant application area is the study of carboxylic acids as biocatalyst inhibitors. These acids are known for their flexibility and use as precursors for various industrial chemicals. However, their inhibitory impact on microbes like Escherichia coli and Saccharomyces cerevisiae at concentrations below the desired yield has been a concern. Understanding the mechanisms of biocatalyst inhibition by carboxylic acids is crucial for engineering robust microbial strains with improved industrial performance (Jarboe et al., 2013).

Synthesis of Novel Organic Compounds

The compound has been involved in the synthesis of novel organic compounds. For example, the reaction of chloral with substituted anilines has led to the formation of various intermediates and products, providing insights into the conformation and structural properties of these products. Such synthetic routes are valuable for producing compounds with potential applications in various fields, including medicine and materials science (Issac & Tierney, 1996).

Transition-Metal Catalyzed Carbonylation Reactions

Transition-metal catalyzed carbonylation reactions using carbon monoxide as a C1 source have been another area of application. These reactions are vital for adding a carbonyl group to organic molecules and have seen significant progress in both academic and industrial settings. The synthesis of acids, ketones, esters, amides, and anhydrides through carbonylation chemistry is an area of continuous research and development (Yi et al., 2015).